Cas no 165743-55-5 (4H-Pyrrolo[1,2-b]pyrazole, 5,6-dihydro-2-(tributylstannyl)-)

• Product Name: 4H-Pyrrolo[1,2-b]pyrazole, 5,6-dihydro-2-(tributylstannyl)-
• CAS No: 165743-55-5
• MF: C₁₈H₃₄N₂Sn
• MW: 397.185964107513
• CID: 3807933
• PubChem ID: 22145423
• Update Time: 2025-06-08

4H-Pyrrolo[1,2-b]pyrazole, 5,6-dihydro-2-(tributylstannyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[1,2-b]pyrazole, 5,6-dihydro-2-(tributylstannyl)-
• 2-(Tributylstannyl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole
• SY352189
• ZXHGADUWMGFLEH-UHFFFAOYSA-N
• 2-Tributlystannyl-5,6-Dihydro-4H-pyrrolo[1,2-b ]pyrazole
• 5,6-Dihydro-2-(tributylstannyl)-4h-pyrrolo[1,2-b]pyrazole
• 2-Tributylstannyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole
• DB-206473
• 165743-55-5
• E87304
• SCHEMBL6078366

• Inchi： 1S/C6H7N2.3C4H9.Sn/c1-2-6-3-4-7-8(6)5-1;3*1-3-4-2;/h3H,1-2,5H2;3*1,3-4H2,2H3;
• InChI Key： ZXHGADUWMGFLEH-UHFFFAOYSA-N
• SMILES： N1=C([Sn](CCCC)(CCCC)CCCC)C=C2CCCN12

Computed Properties

• Exact Mass: 398.174402Da
• Monoisotopic Mass: 398.174402Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles Pyrrolopyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles

Additional information on 4H-Pyrrolo[1,2-b]pyrazole, 5,6-dihydro-2-(tributylstannyl)-

Comprehensive Overview of 4H-Pyrrolo[1,2-b]pyrazole, 5,6-dihydro-2-(tributylstannyl)- (CAS No. 165743-55-5)

The compound 4H-Pyrrolo[1,2-b]pyrazole, 5,6-dihydro-2-(tributylstannyl)- (CAS No. 165743-55-5) is a highly specialized organotin derivative that has garnered significant attention in the field of organic chemistry and materials science. With its unique structural features, this compound serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of the tributylstannyl group enhances its reactivity, making it a valuable tool for cross-coupling reactions, such as the Stille coupling, which is widely used in carbon-carbon bond formation.

In recent years, the demand for organotin compounds like 4H-Pyrrolo[1,2-b]pyrazole, 5,6-dihydro-2-(tributylstannyl)- has surged due to their pivotal role in drug discovery and catalysis. Researchers are particularly interested in its potential applications in targeted therapy and bioconjugation, where its stability and selectivity are critical. The compound's CAS No. 165743-55-5 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in both industrial and academic settings.

One of the most compelling aspects of 4H-Pyrrolo[1,2-b]pyrazole, 5,6-dihydro-2-(tributylstannyl)- is its compatibility with modern green chemistry principles. As the scientific community shifts toward sustainable practices, this compound's efficiency in catalytic processes and minimal waste generation aligns with global trends. Questions like "How to optimize Stille coupling reactions?" or "What are the alternatives to toxic tin reagents?" are commonly explored in forums and research papers, highlighting the need for innovative solutions in this domain.

The structural integrity of 4H-Pyrrolo[1,2-b]pyrazole, 5,6-dihydro-2-(tributylstannyl)- also makes it a subject of interest in computational chemistry. Molecular modeling and density functional theory (DFT) studies are often conducted to predict its reactivity and interaction with other molecules. Such studies are crucial for designing new high-performance materials and bioactive compounds, further expanding its utility.

From a commercial perspective, suppliers and manufacturers of CAS No. 165743-55-5 emphasize its high purity and stability under various conditions. The compound is typically stored under inert atmospheres to prevent degradation, ensuring consistent performance in laboratory and industrial applications. Searches for "buy 4H-Pyrrolo[1,2-b]pyrazole derivatives" or "tributylstannyl reagents suppliers" are indicative of its market relevance.

In summary, 4H-Pyrrolo[1,2-b]pyrazole, 5,6-dihydro-2-(tributylstannyl)- represents a critical building block in modern synthetic chemistry. Its applications span pharmaceuticals, materials science, and catalysis, driven by its unique properties and adaptability. As research continues to uncover new uses for this compound, its role in advancing scientific and industrial innovations will undoubtedly grow.